Cas no 2757959-07-0 (3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine)

• Product Name: 3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine
• CAS No: 2757959-07-0
• MF: C₅H₅N₅S
• MW: 167.191697835922
• CID: 5671555
• PubChem ID: 165845574
• Update Time: 2025-07-17

3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine
• 2757959-07-0
• EN300-27112489

• Inchi： 1S/C5H5N5S/c6-4-3(1-2-11-4)5-7-9-10-8-5/h1-2H,6H2,(H,7,8,9,10)
• InChI Key： QNROBXHTHYERKV-UHFFFAOYSA-N
• SMILES： S1C=CC(C2N=NNN=2)=C1N

Computed Properties

• Exact Mass: 167.02656635g/mol
• Monoisotopic Mass: 167.02656635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 109Ų

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine

Introduction to 3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine (CAS No. 2757959-07-0)

3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine, identified by the chemical compound code CAS No. 2757959-07-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic aromatic amines, characterized by its intricate structural framework that combines a thiophene ring with a tetrazole moiety. The strategic arrangement of these functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The thiophen-2-amine moiety in the molecular structure contributes to the compound's reactivity and potential interactions with biological targets. Thiophenes are well-known for their role in various pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. In contrast, the tetrazole group introduces a high degree of electron density and nitrogen-rich functionality, which can enhance binding affinity to specific proteins and enzymes. This combination of structural features makes 3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine a versatile scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater precision. Studies suggest that the presence of both the thiophene and tetrazole moieties may facilitate favorable interactions with biological targets such as kinases and transcription factors. These interactions are critical for developing treatments against various diseases, including cancer and inflammatory disorders.

The tetrazole component of the molecule is particularly noteworthy due to its known bioactivity in several therapeutic contexts. Tetrazole derivatives have been investigated for their potential as antiviral, antibacterial, and anticancer agents. The electron-rich nature of the tetrazole ring allows for strong hydrogen bonding and hydrophobic interactions with biological targets, enhancing drug efficacy. Additionally, the thiophen-2-amine part provides a stable aromatic core that can be further functionalized to tailor specific pharmacological effects.

In the realm of drug development, 3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine represents an intriguing example of how structural diversity can lead to novel therapeutic opportunities. Researchers are exploring its potential as an intermediate in synthesizing more complex molecules with enhanced biological activity. The compound's unique structural features also make it a valuable tool for studying molecular recognition processes in drug-receptor interactions.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The growing prevalence of multidrug-resistant pathogens and the rise in chronic diseases underscore the need for innovative therapeutic strategies. By leveraging the structural advantages of 3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine, scientists aim to develop new drugs that can overcome existing challenges in treatment modalities.

The synthesis of 3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these processes, making it feasible to produce sufficient quantities for preclinical studies. The compound's stability under various storage conditions further enhances its suitability for laboratory research and industrial applications.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for this compound. The integration of high-throughput screening technologies with traditional medicinal chemistry approaches will enable faster identification of lead compounds derived from 3-(1H-1,2,3,4-tetrazol-5-yl)thiophen-2-am ine. These efforts hold promise for bringing new treatments to patients suffering from debilitating diseases.

The future prospects of CAS No. 2757959-07 -0 are bright due to its multifaceted potential in pharmaceutical applications. Ongoing studies are focusing on elucidating its mechanism of action and exploring its efficacy in preclinical models. By understanding how this compound interacts with biological systems at a molecular level, researchers can refine its therapeutic profile and develop safer, more effective medications.

In conclusion,3-(1H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) thiophen - 2 - am ine stands as a testament to the power of structural innovation in drug discovery . Its unique combination of functional groups offers a rich foundation for developing next-generation therapeutics . As scientific understanding continues to evolve , it is likely that this compound will play an increasingly important role in addressing some of medicine's most pressing challenges . p >